Cas no 1807055-87-3 (5-Iodo-2-(trifluoromethyl)isonicotinic acid)

5-Iodo-2-(trifluoromethyl)isonicotinic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both an iodo substituent and a trifluoromethyl group, enhances reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the iodine atom facilitates further functionalization via metal-catalyzed transformations. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates and crop protection agents. Its high purity and well-defined properties ensure consistent performance in synthetic applications.
5-Iodo-2-(trifluoromethyl)isonicotinic acid structure
1807055-87-3 structure
Product Name:5-Iodo-2-(trifluoromethyl)isonicotinic acid
CAS No:1807055-87-3
MF:C7H3F3INO2
MW:317.00390458107
CID:4907054
Update Time:2025-10-23

5-Iodo-2-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-2-(trifluoromethyl)isonicotinic acid
    • Inchi: 1S/C7H3F3INO2/c8-7(9,10)5-1-3(6(13)14)4(11)2-12-5/h1-2H,(H,13,14)
    • InChI Key: CWASRXWJRJDAFL-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(F)(F)F)C=C1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2

5-Iodo-2-(trifluoromethyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029004269-250mg
5-Iodo-2-(trifluoromethyl)isonicotinic acid
1807055-87-3 95%
250mg
$1,029.00 2022-03-31
Alichem
A029004269-500mg
5-Iodo-2-(trifluoromethyl)isonicotinic acid
1807055-87-3 95%
500mg
$1,769.25 2022-03-31
Alichem
A029004269-1g
5-Iodo-2-(trifluoromethyl)isonicotinic acid
1807055-87-3 95%
1g
$3,068.70 2022-03-31
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